Cas no 107572-07-6 (2-(4-Chlorophenylthio)benzaldehyde)

2-(4-Chlorophenylthio)benzaldehyde structure
107572-07-6 structure
Product Name:2-(4-Chlorophenylthio)benzaldehyde
CAS No:107572-07-6
MF:C13H9ClOS
MW:248.727961301804
MDL:MFCD00051766
CID:91330
PubChem ID:2778624
Update Time:2024-11-03

2-(4-Chlorophenylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chlorophenylthio)benzaldehyde
    • 2-[(4-Chlorophenyl)thio]benzaldehyde
    • 2-(4-chlorophenyl)sulfanylbenzaldehyde
    • BUTTPARK 94\04-34
    • o-(p-Chlorophenylthio)benzaldehyde
    • 2-[(4-Chlorophenyl)sulphanyl]benzaldehyde
    • 2-(4-Chlorophenylthio)benzaldehyde for synthesis
    • 2-[(4-Chlorophenyl)thio]benzaldehyde 95+%
    • 107572-07-6
    • 2-((4-chlorophenyl)thio)benzaldehyde
    • MFCD00051766
    • AKOS000113309
    • PS-11159
    • CS-0118174
    • A801727
    • FT-0608629
    • DTXSID10381034
    • SCHEMBL2271692
    • Benzaldehyde,2-[(4-chlorophenyl)thio]-
    • SB85382
    • W-204643
    • 2-[(4-chlorophenyl)sulfanyl]benzaldehyde
    • STL353615
    • DB-019448
    • BBL022966
    • G77667
    • MDL： MFCD00051766
    • Inchi： 1S/C13H9ClOS/c14-11-5-7-12(8-6-11)16-13-4-2-1-3-10(13)9-15/h1-9H
    • InChI Key： CQKLAEUCMKGSEQ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)SC1C=CC=CC=1C=O
    • BRN： 5810711

Computed Properties

  • Exact Mass: 248.00600
  • Monoisotopic Mass: 248.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 42.4A^2

Experimental Properties

  • Color/Form: White powder
  • Density: 1.31
  • Melting Point: 71-74°C
  • Boiling Point: 102-104°C 14mm
  • Flash Point: 102-104°C/14mm
  • Refractive Index: 1.654
  • PSA: 42.37000
  • LogP: 4.30370
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

2-(4-Chlorophenylthio)benzaldehyde Security Information

  • Safety Instruction： S26-S36
  • Safety Term：S24/25
  • Risk Phrases：R36/37/38

2-(4-Chlorophenylthio)benzaldehyde Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(4-Chlorophenylthio)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-LL990-1g
2-(4-Chlorophenylthio)benzaldehyde
 107572-07-6 98%
1g
 ￥271.0 2022-02-28
Apollo Scientific
OR25197-100mg
2-[(4-Chlorophenyl)thio]benzaldehyde
 107572-07-6 95+%
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 107572-07-6 for synthesis
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 ￥360.12 2022-02-23
TRC
C609913-10mg
2-(4-Chlorophenylthio)benzaldehyde
 107572-07-6
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 $ 50.00 2022-06-06
TRC
C609913-50mg
2-(4-Chlorophenylthio)benzaldehyde
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50mg
 $ 65.00 2022-06-06
TRC
C609913-100mg
2-(4-Chlorophenylthio)benzaldehyde
 107572-07-6
100mg
 $ 80.00 2022-06-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
8418810001
2-(4-Chlorophenylthio)benzaldehyde
 107572-07-6 for synthesis
1G
 232.97 2021-05-17
abcr
AB114931-5 g
2-(4-Chlorophenylthio)benzaldehyde, 98%; .
 107572-07-6 98%
5g
 €77.40 2023-01-31
abcr
AB114931-25 g
2-(4-Chlorophenylthio)benzaldehyde, 98%; .
 107572-07-6 98%
25g
 €225.00 2023-01-31
ChemScence
CS-0118174-5g
2-[(4-Chlorophenyl)sulfanyl]benzaldehyde
 107572-07-6
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 $69.0 2022-04-28

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